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Compound of Interest

Compound Name: RK-701

Cat. No.: B11932620 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This document provides immediate, essential guidance on

the safe handling of RK-701, a selective inhibitor of G9a/GLP histone methyltransferases. The

following procedures and data are compiled to support your laboratory safety protocols and

operational planning.

Chemical and Physical Properties
A clear understanding of RK-701's properties is foundational to its safe handling.

Property Value Source

CAS Number 2648855-18-7 [1]

Molecular Formula C₂₆H₃₀N₄O₃ [2]

Molecular Weight 446.54 g/mol [2][3]

Purity >98% [2][4]

Solubility
DMSO: 89 mg/mL (199.31

mM)
[5]

Personal Protective Equipment (PPE)
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The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety when handling RK-701.

Equipment Specification Rationale

Eye Protection
Safety glasses with side-

shields or goggles.

Protects against splashes and

dust.

Hand Protection
Chemically resistant,

impervious gloves.
Prevents skin contact.

Respiratory Protection

Wear respiratory protection. In

case of inadequate ventilation,

wear respiratory protection.

Avoid inhalation of dust or

aerosols.[6]

Body Protection

Lab coat, long-sleeved shirt,

and long pants. Wear

fire/flame resistant/retardant

clothing.

Minimizes skin exposure.[6]

Accessible safety showers and eye wash stations are essential in any laboratory where RK-
701 is handled.[1]

Safe Handling and Storage Workflow
Adherence to a strict operational workflow is critical for safety and for maintaining the integrity

of the compound.
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Preparation

Handling & Use

Storage
Disposal

Work in a well-ventilated area
(e.g., chemical fume hood).

Don appropriate PPE:
- Gloves

- Lab Coat
- Eye Protection

Prepare solutions.
- Use fresh DMSO for best results.

- For in vivo, follow specific vehicle preparation protocols.

Handle under inert gas.
Protect from moisture.

Perform experimental procedures.
(e.g., cell culture, animal dosing)

Store powder at -20°C for up to 2 years. Store in DMSO at -80°C for up to 6 months.

Dispose of contents/container
in accordance with local, state,

and federal regulations.
Refer to manufacturer for recovery/recycling.

Click to download full resolution via product page

Figure 1. A workflow diagram illustrating the key stages of safe handling, use, storage, and
disposal of RK-701.

Emergency Procedures
In the event of accidental exposure, immediate and appropriate action is crucial.
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Exposure Route First Aid Measures

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention.[2]

Skin Contact Wash off with soap and plenty of water.[2]

Inhalation

If breathed in, move person into fresh air. If not

breathing, give artificial respiration. Consult a

physician.[2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[2]

For spills, ensure adequate ventilation and use personal protective equipment.[1] Prevent dust

formation and avoid breathing vapors, mist, or gas.

Disposal Plan
Proper disposal of RK-701 and its containers is an essential part of the laboratory workflow to

ensure environmental safety and regulatory compliance.

Disposal Method:

Dispose of contents and containers in accordance with all local, state, and federal

regulations.[6]

Contact a licensed professional waste disposal service to dispose of this material.

Contaminated Packaging:

Dispose of as unused product.

It is recommended to refer to the manufacturer or supplier for specific information on recovery

and recycling options.[6]
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Experimental Protocols: Solution Preparation
While specific experimental designs will vary, the preparation of stock and working solutions is

a common procedure.

DMSO Stock Solution (Example): To prepare a 10 mM stock solution, add 2.24 mL of DMSO to

10 mg of RK-701. Mix thoroughly to dissolve. Aliquot and store at -80°C. Note that moisture-

absorbing DMSO can reduce solubility, so fresh DMSO is recommended.[5]

Working Solution for In Vitro Cell-Based Assays (Example): For a 1 mL working solution, a

suggested protocol involves adding 50 µL of an 89 mg/mL DMSO stock solution to 400 µL of

PEG300. After mixing, 50 µL of Tween80 is added and mixed. Finally, 500 µL of ddH₂O is

added to reach the final volume. This mixed solution should be used immediately.[5]

Working Solution for In Vivo Animal Experiments (Example): For a 1 mL working solution for

intraperitoneal injection in mice, a suggested protocol is to add 50 µL of a 14 mg/mL DMSO

stock solution to 950 µL of corn oil and mix evenly. This solution should also be used

immediately for optimal results.[5]

The following diagram illustrates the decision-making process for preparing different solutions

of RK-701.
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Start: Need to use RK-701

What is the experimental context?

In Vitro (Cell-based assay)

Cell Culture

In Vivo (Animal experiment)

Animal Model

Prepare DMSO stock solution
(e.g., 89 mg/mL)

Prepare working solution with
PEG300, Tween80, and ddH₂O Prepare working solution with corn oil

Use solution immediately

Click to download full resolution via product page

Figure 2. A decision diagram for the preparation of RK-701 solutions based on the
experimental context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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